Cas no 4857-88-9 (3-acetamidobenzenesulfonyl Fluoride)

• Product Name: 3-acetamidobenzenesulfonyl Fluoride
• CAS No: 4857-88-9
• MF: C₈H₈FNO₃S
• MW: 217.2174243927
• CID: 931997
• PubChem ID: 309749
• Update Time: 2025-04-19

3-acetamidobenzenesulfonyl Fluoride Chemical and Physical Properties

Names and Identifiers

• 3-acetamidobenzenesulfonyl Fluoride
• EN300-727037
• NSC212177
• NSC-212177
• 3-ACETAMIDOBENZENE-1-SULFONYLFLUORIDE
• DTXSID80309503
• 3-ACETAMIDOBENZENE-1-SULFONYL FLUORIDE
• 4857-88-9

• Inchi： 1S/C8H8FNO3S/c1-6(11)10-7-3-2-4-8(5-7)14(9,12)13/h2-5H,1H3,(H,10,11)
• InChI Key： ASGBQNKAOAEADT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)NC(C)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 217.02094
• Monoisotopic Mass: 217.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.417
• Boiling Point: 396.3°C at 760 mmHg
• Flash Point: 193.5°C
• Refractive Index: 1.548
• PSA: 63.24
• LogP: 2.45700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides